Cas no 887196-90-9 (N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide)

• Product Name: N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide
• CAS No: 887196-90-9
• MF: C₂₁H₂₅FN₄O₄S
• MW: 448.511007070541
• CID: 5479842
• Update Time: 2025-06-03

N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluoroanilino)-2-oxoethyl]-4-methyl-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide

• Inchi： 1S/C21H25FN4O4S/c1-16-3-9-19(10-4-16)31(29,30)26(21(28)25-13-11-24(2)12-14-25)15-20(27)23-18-7-5-17(22)6-8-18/h3-10H,11-15H2,1-2H3,(H,23,27)
• InChI Key： NIHHQJYVUSBGEO-UHFFFAOYSA-N
• SMILES： N1(C(N(CC(NC2=CC=C(F)C=C2)=O)S(C2=CC=C(C)C=C2)(=O)=O)=O)CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide

Comprehensive Analysis of N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide (CAS No. 887196-90-9)

N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide (CAS No. 887196-90-9) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique sulfonamidoacetamide backbone and 4-methylpiperazine moiety, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a fluorophenyl group with a methylbenzenesulfonamide framework, offering a versatile platform for medicinal chemistry.

The compound's CAS number 887196-90-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure, featuring both hydrogen bond acceptors and donors, makes it a candidate for targeting specific protein interactions. Recent studies highlight its relevance in the design of kinase inhibitors, a hot topic in oncology and autoimmune disease research. With the rise of AI-driven drug discovery, compounds like this are increasingly analyzed through computational models to predict binding affinities and optimize therapeutic profiles.

One of the most searched questions in scientific forums is: "What are the synthetic routes for N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide?" The synthesis typically involves multi-step organic reactions, including amide coupling and sulfonylation, with careful control of reaction conditions to ensure high yield and purity. The incorporation of a 4-fluorophenyl group enhances metabolic stability, a key consideration in modern drug design. This aligns with the growing demand for longer-acting pharmaceuticals and reduced dosing frequencies.

Another trending topic is the compound's potential role in central nervous system (CNS) drug development. Its lipophilicity and molecular weight fall within ranges that may allow blood-brain barrier penetration, a critical factor for neurological therapeutics. Researchers are also exploring its structure-activity relationships (SAR) to refine selectivity and minimize off-target effects. These investigations are often supported by high-throughput screening (HTS) and cheminformatics tools, which are frequently searched terms in the context of drug discovery.

From an industrial perspective, scalability and green chemistry principles are increasingly prioritized. The synthesis of CAS 887196-90-9 is being optimized to reduce hazardous byproducts, reflecting the pharmaceutical industry's shift toward sustainable practices. This aligns with global trends such as the Environmental, Social, and Governance (ESG) criteria, which are now integral to corporate research strategies.

In summary, N-(4-fluorophenyl)-2-N-(4-methylpiperazine-1-carbonyl)4-methylbenzenesulfonamidoacetamide represents a compelling case study in modern medicinal chemistry. Its structural features, combined with its potential applications in targeted therapy and CNS drug design, make it a molecule of enduring interest. As personalized medicine and computational biology advance, this compound's role in addressing unmet medical needs will likely expand, further solidifying its importance in scientific literature and industrial applications.